Cas no 851948-92-0 (ethyl 5-cyclohexaneamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product name: ethyl 5-cyclohexaneamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851948-92-0
• MF: C₂₂H₂₂FN₃O₄S
• MW: 443.491187572479
• CID: 6025008
• PubChem ID: 4339825

ethyl 5-cyclohexaneamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-cyclohexaneamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• 851948-92-0
• ethyl 5-(cyclohexanecarboxamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• AB00670330-01
• ethyl 5-(cyclohexanecarbonylamino)-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-cyclohexaneamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• F0641-0271
• AKOS024590167

• Inchi： 1S/C22H22FN3O4S/c1-2-30-22(29)18-16-12-31-20(24-19(27)13-6-4-3-5-7-13)17(16)21(28)26(25-18)15-10-8-14(23)9-11-15/h8-13H,2-7H2,1H3,(H,24,27)
• InChI Key： NCWQWQHDIJJUME-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC(=CC=3)F)C(C2=C1NC(C1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 443.13150553g/mol
• Monoisotopic Mass: 443.13150553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridazines Thieno[3,4-d]pyridazines

Additional information on ethyl 5-cyclohexaneamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Introduction to Ethyl 5-cyclohexaneamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851948-92-0)

Ethyl 5-cyclohexaneamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate, identified by its CAS number 851948-92-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features and biological activities, making it a promising candidate for further research and development.

The molecular structure of this compound incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications. The presence of a cyclohexaneamido group provides a stable amide linkage, which is commonly found in biologically active molecules due to its ability to form hydrogen bonds and interact with biological targets. Additionally, the thieno[3,4-d]pyridazine core is a fused heterocycle that combines the properties of both thienopyridazine and pyridazine rings, offering a rich scaffold for drug design.

The incorporation of a 4-fluorophenyl substituent at the 3-position of the thienopyridazine ring introduces electronic and steric effects that can modulate the compound's binding affinity and selectivity. Fluoroaromatic groups are well-known for their ability to enhance metabolic stability, improve binding interactions, and prolong the half-life of pharmaceutical agents. This feature makes Ethyl 5-cyclohexaneamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate an intriguing candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in treating various diseases. The thienopyridazine scaffold has been extensively studied due to its versatility and the wide range of biological activities observed with its derivatives. For instance, studies have shown that thienopyridazines can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific modifications present in this compound may contribute to its unique pharmacological profile.

The Ethyl 5-cyclohexaneamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate molecule also features an ester group at the 1-position of the pyridazine ring. Ester functionalities are commonly used in drug design as they can provide additional sites for interaction with biological targets and influence the compound's solubility and bioavailability. The ethyl ester in this case may play a role in modulating the compound's pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively predict the biological activity of novel compounds. These tools have been instrumental in identifying potential hits from large libraries of molecules, such as those derived from this class of thienopyridazines. By leveraging these technologies, scientists can rapidly screen compounds for their suitability for further development.

The synthesis of complex organic molecules like Ethyl 5-cyclohexaneamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate requires meticulous planning and expertise in synthetic organic chemistry. The multi-step synthesis often involves key transformations such as condensation reactions, cyclization processes, and functional group modifications. Each step must be carefully optimized to ensure high yields and purity of the final product.

The pharmacological evaluation of this compound has begun to yield promising results. Initial studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For example, researchers have observed potential interactions with enzymes involved in metabolic pathways or receptors associated with neurological disorders. These findings underscore the importance of further investigating this molecule's therapeutic potential.

In conclusion, Ethyl 5-cyclohexaneamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851948-92-0) is a structurally complex and biologically relevant molecule with significant potential for pharmaceutical applications. Its unique combination of pharmacophoric elements makes it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in discovering new treatments for various diseases.